Cas no 885277-07-6 (3-(4-Methyl-1,4diazepan-1-ylmethyl)-benzoic Acid)

• Product Name: 3-(4-Methyl-1,4diazepan-1-ylmethyl)-benzoic Acid
• CAS No: 885277-07-6
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD06804527
• CID: 993196
• PubChem ID: 29555990
• Update Time: 2025-04-20

3-(4-Methyl-1,4diazepan-1-ylmethyl)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-METHYL-[1,4]DIAZEPAN-1-YLMETHYL)BENZOIC ACID,
• 3-[(4-methyl-1,4-diazepan-1-yl)methyl]benzoic acid
• 3-((4-Methyl-1,4-diazepan-1-yl)methyl)benzoic acid
• 3-(4-Methyl-1,4diazepan-1-ylmethyl)-benzoic Acid
• 3-(4-Methyl-[1,4]diazepan-1-ylmethyl)-benzoic acid
• 3-((4-Methyl-1,4-diazepan-1-yl)methyl)benzoicacid
• EN300-1196882
• AKOS009233907
• SB39503
• 885277-07-6
• CS-0301012
• DTXSID70651967
• MFCD06804527

• MDL： MFCD06804527
• Inchi： 1S/C14H20N2O2/c1-15-6-3-7-16(9-8-15)11-12-4-2-5-13(10-12)14(17)18/h2,4-5,10H,3,6-9,11H2,1H3,(H,17,18)
• InChI Key： HZVHQQUCGJKEAH-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN1CCN(C)CCC1)=O

Computed Properties

• Exact Mass: 248.15200
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.78000
• LogP: 1.39810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids